Cas no 2306262-10-0 (7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid)

• Product Name: 7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid
• CAS No: 2306262-10-0
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 5107536
• Update Time: 2026-03-03

7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-4-carboxylic acid, 7-chloro-3-methyl-
• 7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid

• Inchi： 1S/C9H6ClNO2S/c1-4-3-14-7-6(4)5(9(12)13)2-11-8(7)10/h2-3H,1H3,(H,12,13)
• InChI Key： VODSHGXDTARFOI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(O)=O)C2C(C)=CSC1=2

Additional information on 7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid

Introduction to 7-Chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic Acid (CAS No. 2306262-10-0)

7-Chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid (CAS No. 2306262-10-0) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienopyridine core and functional groups such as a chloro substituent and a methyl group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The thienopyridine scaffold is well-known for its biological significance, particularly in the development of antiplatelet agents and anticancer drugs. The presence of the chloro and methyl substituents in the structure of 7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid further enhances its versatility and potential for modulation of biological targets. Recent studies have highlighted the importance of these substituents in fine-tuning the compound's pharmacokinetic and pharmacodynamic properties.

In terms of chemical synthesis, 7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid can be prepared through a series of well-defined steps, including cyclization reactions and functional group transformations. The synthetic route typically involves the condensation of appropriate starting materials followed by selective functionalization to introduce the desired substituents. This synthetic flexibility allows for the exploration of various analogs and derivatives, which can be tailored to optimize specific biological activities.

The biological evaluation of 7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid has revealed promising results in several areas. For instance, preliminary studies have shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, it has demonstrated significant anticancer activity against various cancer cell lines, suggesting its potential as a lead compound for cancer therapy.

Mechanistically, the anti-inflammatory effects of 7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid are believed to be mediated through the inhibition of key pro-inflammatory mediators such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-κB). These enzymes play crucial roles in the inflammatory response, and their inhibition can effectively reduce inflammation and associated symptoms. Similarly, the anticancer activity of this compound is thought to be due to its ability to induce apoptosis in cancer cells and inhibit cell proliferation pathways.

To further understand the pharmacological profile of 7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid, extensive in vitro and in vivo studies have been conducted. In vitro assays have demonstrated its high selectivity and potency against specific targets, while in vivo studies have provided insights into its safety profile and efficacy in animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

The potential therapeutic applications of 7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid are not limited to anti-inflammatory and anticancer activities. Recent research has also explored its potential as an antiviral agent against various viral infections. Preliminary data suggest that this compound can inhibit viral replication by interfering with key viral enzymes or host cell pathways involved in viral entry and replication. This broad-spectrum antiviral activity makes it a valuable candidate for further development as an antiviral drug.

In conclusion, 7-chloro-3-methyl-thieno[2,3-c]pyridine-4-carboxylic acid (CAS No. 2306262-10-0) is a promising heterocyclic compound with diverse biological activities. Its unique structural features and versatile biological properties make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are aimed at optimizing its pharmacological profile and advancing it towards clinical trials for the treatment of inflammatory diseases, cancer, and viral infections.